1-(2-Hydroxypropyl)-1,2,4-triazole

• Molecular Formula: C5H9N3O
• Molecular Weight: 127.14 g/mol
• IUPAC Name: 1-(1,2,4-triazol-1-yl)propan-2-ol
• InChI: InChI=1S/C5H9N3O/c1-5(9)2-8-4-6-3-7-8/h3-5,9H,2H2,1H3
• InChI Key: DGWHDIYEULVUTH-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC=N1)O

Description

1-(2-Hydroxypropyl)-1,2,4-triazole is a useful research compound. Its molecular formula is C5H9N3O and its molecular weight is 127.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting material may be prepared as follows. A mixture of 1,2,4-triazole (5 g.) and 4-methyl-1,3-dioxolan-2-one was heated at 150° for 18 hours. Concentrated aqueous hydrochloric acid (8 ml.) was added dropwise to the ice-cooled mixture and the mixture was washed with chloroform. The aqueous phase was neutralised with aqueous potassium carbonate solution and extracted with chloroform, and the chloroform extract was dried and evaporated to dryness to give 1-(2-hydroxypropyl)-1,2,4-triazole (7.8 g.) which was characterised as the hydrogen oxalate, m.p. 110°-112° (after crystallisation from EtOH).